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Compound of Interest

Compound Name:
4-(Trifluoromethoxy)phenylacetic

acid

Cat. No.: B1304646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 4-
(Trifluoromethoxy)phenylacetic acid (CAS No. 4315-07-5), a compound of interest in

pharmaceutical and chemical research. The information is compiled from various safety data

sheets to ensure a thorough understanding of its properties and associated hazards.

Chemical Identification and Physical Properties
Identifier Value

Chemical Name 4-(Trifluoromethoxy)phenylacetic acid

CAS Number 4315-07-5[1][2][3]

Molecular Formula C9H7F3O3[1][2][3]

Molecular Weight 220.15 g/mol [1][2][3]

Appearance White to almost white powder or crystal[4]

Melting Point 85-88 °C[2]

Solubility Soluble in Methanol

Purity >97.0% (GC)[4] or 98%[1]
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Hazard Identification and Classification
This chemical is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[4]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[4]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

GHS Pictogram:

alt text

Signal Word: Warning

Precautionary Measures and Personal Protective
Equipment (PPE)
Adherence to the following precautionary statements is crucial for safe handling.
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[5]

P264
Wash skin thoroughly after

handling.[4]

P271
Use only outdoors or in a well-

ventilated area.[5]

P280
Wear protective gloves/eye

protection/face protection.[4]

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.[4]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON CENTER or

doctor/physician if you feel

unwell.[5][6]

P332 + P313
If skin irritation occurs: Get

medical advice/attention.[4]

P337 + P313
If eye irritation persists: Get

medical advice/attention.[4]

P362 + P364
Take off contaminated clothing

and wash it before reuse.[4]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[5]

P405 Store locked up.[5][6]
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Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[5][6]

The following diagram outlines the necessary Personal Protective Equipment (PPE) for

handling 4-(Trifluoromethoxy)phenylacetic acid.

Personal Protective Equipment (PPE)

Handling Scenarios

Protective Gloves

Eye Protection
(Safety Glasses/Goggles)

Protective Clothing

Respiratory Protection
(Dust Mask/Respirator)

Handling Solid

Handling Solution

Generating Dust/Aerosol

Click to download full resolution via product page

Caption: Required PPE for handling 4-(Trifluoromethoxy)phenylacetic acid.

First-Aid Measures
In case of exposure, follow these first-aid protocols.
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Exposure Route First-Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Get medical

advice/attention if you feel unwell.[6]

Skin Contact

Remove/Take off immediately all contaminated

clothing. Gently wash with plenty of soap and

water. If skin irritation or rash occurs: Get

medical advice/attention.[6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.[6]

Ingestion

Clean mouth with water and drink afterwards

plenty of water. Get medical attention if

symptoms occur.[6]

The logical workflow for responding to an exposure event is illustrated below.
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Exposure Route

Immediate Actions

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash Skin with Water Rinse Eyes with Water Rinse Mouth

Seek Medical Attention
if symptoms persist

Click to download full resolution via product page

Caption: First-aid response workflow for exposure.

Handling and Storage
Proper handling and storage are essential to minimize risk.

Handling: Avoid contact with skin, eyes, and clothing. Wash hands and face thoroughly after

handling. Use in a well-ventilated area and prevent dispersion of dust.

Storage: Keep container tightly closed. Store in a cool, dark, and well-ventilated place.[6]

Store away from incompatible materials such as oxidizing agents.

Accidental Release Measures
In the event of a spill, follow these procedures.
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Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[7]

Environmental Precautions: Should not be released into the environment.[7]

Methods for Containment and Clean-up: Sweep up and shovel into suitable containers for

disposal. Avoid dust formation.[7]

The workflow for managing an accidental spill is depicted below.
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Response Protocol

Accidental Spill

Evacuate Area

Ensure Ventilation

Wear Appropriate PPE

Contain Spill

Clean Up Spill
(Sweep and Collect)

Dispose of Waste
in Accordance with Regulations
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Caption: Workflow for responding to an accidental spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Dry chemical, foam, water spray, carbon dioxide.

Specific Hazards: May decompose upon combustion or in high temperatures to generate

poisonous fumes.

Protective Equipment: Fire-extinguishing work should be done from the windward side.

Uninvolved persons should evacuate to a safe place. Wear self-contained breathing

apparatus and full protective gear.[6]

Toxicological Information
To the best of our knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated.[8] The primary hazards identified are skin, eye, and respiratory

irritation.

This guide is intended for informational purposes and should not be a substitute for a thorough

review of the complete Safety Data Sheet (SDS) provided by the supplier. Always consult the

original SDS for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://aksci.com/sds/2389DS_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1951203&productDescription=4-%28TRIFLROMETHOXY%29PHENLACET+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC359730050&productDescription=4-TRIFLUOROMETHOXYPHENYL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2013/03/Phenylacetic-Acid.pdf
https://www.benchchem.com/product/b1304646#4-trifluoromethoxy-phenylacetic-acid-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1304646#4-trifluoromethoxy-phenylacetic-acid-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1304646#4-trifluoromethoxy-phenylacetic-acid-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1304646#4-trifluoromethoxy-phenylacetic-acid-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1304646?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

